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Compound of Interest

Compound Name: Kuwanon E

Cat. No.: B8033896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Kuwanon E is a notable flavonoid compound predominantly isolated from the root bark of

Morus alba L., commonly known as the white mulberry tree.[1] As a member of the flavonoid

family, Kuwanon E has garnered significant interest within the scientific community for its

diverse biological activities. This technical guide provides a comprehensive overview of the

chemical and physical properties of Kuwanon E, detailed experimental protocols for its

analysis, and an exploration of its known biological effects and associated signaling pathways.

All quantitative data is presented in a structured format for clarity and ease of comparison.

Chemical and Physical Properties
Kuwanon E is a prenylated flavonoid, characterized by the presence of a geranyl group

attached to the B-ring of the flavanone structure. This structural feature is crucial for its

biological activity.

Data Summary
The fundamental chemical and physical properties of Kuwanon E are summarized in the table

below for easy reference.
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Property Value Source

IUPAC Name

(2S)-2-[5-[(2E)-3,7-

dimethylocta-2,6-dienyl]-2,4-

dihydroxyphenyl]-5,7-

dihydroxy-2,3-dihydrochromen-

4-one

[1]

CAS Number 68401-05-8 [1]

Molecular Formula C₂₅H₂₈O₆ [1]

Molecular Weight 424.5 g/mol [1]

Appearance Powder [1]

Purity >98% [1]

Melting Point 132 - 136 °C

Boiling Point 678.3 ± 55.0 °C at 760 mmHg

Density 1.3 ± 0.1 g/cm³

Flash Point 232.0 ± 25.0 °C

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, and Acetone.

Natural Source Root bark of Morus alba L. [1]

Biological Activities and Signaling Pathways
Kuwanon E has been reported to exhibit a range of biological activities, primarily centered

around its cytotoxic and anti-inflammatory properties.

Cytotoxic Activity
Kuwanon E has demonstrated cytotoxic effects against various human cancer cell lines.

Notably, it shows activity against the THP-1 human monocytic leukemic cell line with an IC₅₀

value of 4.0 ± 0.08 μM.[2][3] Studies on other flavonoids isolated from Morus nigra have also
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shown cytotoxicity against murine leukemia P-388 cells.[4] The cytotoxic effects of flavonoids

from Morus alba have also been observed in HeLa cell lines.[5]

Anti-inflammatory Activity
Research on compounds isolated from Morus alba, including Kuwanon E, has highlighted

significant anti-inflammatory potential. While studies often focus on co-isolated compounds like

Kuwanon T and Sanggenon A, the general findings suggest that these flavonoids can inhibit

the production of key inflammatory mediators. This includes a reduction in nitric oxide (NO),

prostaglandin E2 (PGE₂), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α) in

lipopolysaccharide (LPS)-stimulated macrophage and microglial cells.[6][7]

The anti-inflammatory mechanism of related mulberry flavonoids is linked to the modulation of

specific signaling pathways. These compounds have been shown to inhibit the activation of the

nuclear factor kappa B (NF-κB) signaling pathway.[6][7] Additionally, they can induce the

expression of heme oxygenase-1 (HO-1) through the activation of the nuclear factor erythroid

2-related factor 2 (Nrf2).[6][7]
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Caption: NF-κB signaling pathway and points of inhibition by mulberry flavonoids.

Cholinesterase Inhibition
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Kuwanon E has been identified as an inhibitor of cholinesterase enzymes. This activity is

significant in the context of neurodegenerative diseases like Alzheimer's, where the inhibition of

acetylcholinesterase (AChE) is a key therapeutic strategy.

Experimental Protocols
This section provides detailed methodologies for key experiments relevant to the study of

Kuwanon E.

Isolation and Purification of Kuwanon E
The general procedure for isolating Kuwanon E from Morus alba root bark involves solvent

extraction followed by multi-step chromatographic purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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